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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4,5-dimethoxybenzyl bromide (CAS No. 53207-00-4) is a highly functionalized

aromatic compound utilized as a versatile reagent and building block in advanced organic

synthesis.[1] Its structure, featuring an electron-rich dimethoxybenzyl group and two bromine

substituents, makes it a valuable precursor in medicinal chemistry, particularly for the

development of complex molecular architectures and pharmaceutical intermediates like histone

deacetylase 1 (HDAC 1) inhibitors.[1][2] However, the same reactive properties that make this

compound synthetically useful also necessitate stringent safety and handling protocols. The

presence of the benzyl bromide moiety suggests significant lachrymatory and corrosive

properties, demanding a comprehensive understanding of its hazards.

This guide provides an in-depth framework for the safe handling, storage, and disposal of 2-
Bromo-4,5-dimethoxybenzyl bromide. It is designed to empower researchers with the

knowledge to mitigate risks, respond effectively to emergencies, and maintain a safe laboratory

environment.
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A foundational understanding of a chemical's properties is critical for safe handling. The key

identifiers and physical characteristics of 2-Bromo-4,5-dimethoxybenzyl bromide are

summarized below.

Property Value Source(s)

CAS Number 53207-00-4 [3][4]

IUPAC Name
1-Bromo-2-(bromomethyl)-4,5-

dimethoxybenzene
[3]

Molecular Formula C₉H₁₀Br₂O₂ [5]

Molecular Weight 309.98 g/mol [4]

Appearance
Solid (potential for dust

formation)
[6][7]

Stability

Stable under recommended

storage conditions. Sensitive

to light and moisture.

[3][8]

Hazard Identification and Toxicology
2-Bromo-4,5-dimethoxybenzyl bromide is classified as a hazardous substance. The primary

risks are associated with its corrosive and irritant nature, stemming from its reactivity as an

alkylating agent, a characteristic feature of benzyl bromides.

GHS Hazard Classification Summary
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Hazard Class Hazard Code Description Source(s)

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation.

[3][4][7]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[3][4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[3]

Skin Sensitization H317
May cause an allergic

skin reaction.
[4]

Signal Word Danger [6][7]

Toxicological Profile: The primary routes of exposure are inhalation, skin contact, eye contact,

and ingestion.[3]

Skin and Eye Contact: As a corrosive agent, the compound can cause severe skin burns,

inflammation, blistering, and serious eye damage upon contact.[3][6] The lachrymatory

properties common to benzyl bromides mean that even vapor exposure can cause intense

eye irritation.[9]

Inhalation: Inhaling dust or fumes can lead to severe irritation of the respiratory system.[3]

Ingestion: While less common in a laboratory setting, ingestion can cause significant internal

damage. Do NOT induce vomiting if ingested.[3][6]

The causality of this high reactivity lies in the benzyl bromide functional group. The bromine

atom is a good leaving group, making the benzylic carbon highly electrophilic and prone to

react with biological nucleophiles, such as those found in proteins and DNA, leading to cellular

damage and irritation.
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A multi-layered approach to safety, prioritizing engineering controls over personal protective

equipment, is essential.

The Hierarchy of Controls
The most effective safety strategies involve removing or minimizing the hazard at its source.

PPE is the final line of defense.
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Hierarchy of Controls

Elimination

Substitution

Most Effective

Engineering Controls

Administrative Controls

PPE

Least Effective

 

Spill Detected

Evacuate and secure area.
Alert personnel.

Don Full PPE:
Respirator, Goggles, Face Shield,

Impervious Gloves, Lab Coat

Contain the spill.
Prevent entry into drains.

Cover spill with inert,
dry absorbent (sand, dry lime). 

DO NOT USE WATER.

Carefully collect material
into a sealed, labeled

hazardous waste container.

Decontaminate the area
with a suitable solvent.

Dispose of waste according to
institutional regulations.

Click to download full resolution via product page

Figure 2: Workflow for the safe cleanup of a 2-Bromo-4,5-dimethoxybenzyl bromide spill.
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Detailed Spill Steps:

Evacuate all non-essential personnel from the spill area. [10]2. Wear full PPE as described in

Section 3. [3]3. Prevent further leakage if it is safe to do so. Do not allow the chemical to

enter drains. [6]4. Gently cover the spill with an inert, dry absorbent material such as sand,

dry lime, or soda ash. [10]Do not use water. [10]5. Using non-sparking tools, carefully sweep

or scoop the absorbed material into a suitable container for hazardous waste. [7][8]6.

Ventilate the area after cleanup is complete. [10]

First Aid Measures
The following diagram outlines the critical first aid steps for various exposure routes. All

exposures require immediate medical attention.

First Aid Response

Skin Contact

Eye Contact

Inhalation

Exposure Occurs

IMMEDIATELY flush skin with
plenty of soap and water
for at least 15 minutes.

IMMEDIATELY flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids.

Move person to fresh air.

Remove all
contaminated clothing.

Seek IMMEDIATE
Medical Attention.

Bring SDS.

Remove contact lenses
if present and easy to do.

If not breathing,
give artificial respiration.

Click to download full resolution via product page

Figure 3: Decision tree for first aid response to exposure.
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Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. [3]

[6][10]* Unsuitable Media:DO NOT USE WATER. The material can react with water, and

water jets may spread the fire. [10][11]* Specific Hazards: Thermal decomposition during a

fire will produce highly toxic and irritating gases, including carbon oxides and hydrogen

bromide. [3][10]Containers may explode if heated. [10]* Protective Equipment: Firefighters

must wear a self-contained breathing apparatus (SCBA) and full protective gear. [3][6]

Waste Disposal
All waste containing 2-Bromo-4,5-dimethoxybenzyl bromide, including empty containers,

contaminated absorbents, and PPE, must be treated as hazardous waste.

Place waste in a suitable, sealed, and properly labeled container. [3]* Dispose of the

contents and container at an approved waste disposal plant in accordance with all local,

state, and federal regulations. [3][7]Do not allow the product to enter drains or waterways. [3]

[6]

Conclusion
2-Bromo-4,5-dimethoxybenzyl bromide is a potent chemical intermediate whose hazardous

properties require the highest degree of respect and care. Its corrosive and irritant nature

necessitates the mandatory use of engineering controls like chemical fume hoods and strict

adherence to PPE protocols. By understanding its reactivity, implementing the detailed

handling and emergency procedures outlined in this guide, and maintaining a culture of safety,

researchers can confidently and safely utilize this compound in their critical work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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